Cas no 1332747-46-2 (3-(3,5-dichlorophenyl)benzonitrile)

3-(3,5-Dichlorophenyl)benzonitrile is a high-purity organic compound featuring a benzonitrile core substituted with a 3,5-dichlorophenyl group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dichlorophenyl moiety enhances electrophilic properties, facilitating further functionalization, while the nitrile group offers versatility in heterocyclic chemistry. The compound exhibits stability under standard conditions, ensuring reliable performance in multi-step reactions. Its well-defined molecular architecture makes it suitable for applications requiring precise structural control, such as the development of bioactive molecules. Available in high purity, it meets stringent quality requirements for research and industrial use.
3-(3,5-dichlorophenyl)benzonitrile structure
1332747-46-2 structure
Product Name:3-(3,5-dichlorophenyl)benzonitrile
CAS No:1332747-46-2
MF:C13H7Cl2N
MW:248.107381105423
MDL:MFCD22375083
CID:2770684
PubChem ID:54579500
Update Time:2025-06-07

3-(3,5-dichlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dichlorophenyl)benzonitrile
    • 3',5'-dichloro(1,1'-biphenyl)-3-carbonitrile;
    • 3',5'-Dichloro[1,1'-biphenyl]-3-carbonitrile
    • SCHEMBL22562695
    • BS-20909
    • DTXSID00712318
    • CS-0211690
    • MFCD22375083
    • [1,1'-Biphenyl]-3-carbonitrile, 3',5'-dichloro-
    • 3',5'-DICHLORO-[1,1'-BIPHENYL]-3-CARBONITRILE
    • 1332747-46-2
    • MDL： MFCD22375083
    • Inchi： 1S/C13H7Cl2N/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-7H
    • InChI Key： HARYBHGSKGMXJG-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C#N)C=1)Cl

Computed Properties

  • Exact Mass: 246.99600
  • Monoisotopic Mass: 246.9955546Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 4.53208

3-(3,5-dichlorophenyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(3,5-dichlorophenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB335793-1 g
3-(3,5-Dichlorophenyl)benzonitrile; 98%
 1332747-46-2
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 €246.00 2023-07-19
abcr
AB335793-5 g
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TRC
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 $98.00 2023-05-18
TRC
D474083-500mg
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 $150.00 2023-05-18
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abcr
AB335793-1g
3-(3,5-Dichlorophenyl)benzonitrile, 98%; .
 1332747-46-2 98%
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 €246.00 2025-02-14
abcr
AB335793-5g
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 1332747-46-2 98%
5g
 €654.00 2025-02-14
A2B Chem LLC
AA52309-1g
3-(3,5-Dichlorophenyl)benzonitrile
 1332747-46-2 98%
1g
 $142.00 2024-04-20
A2B Chem LLC
AA52309-5g
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